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Compound of Interest

3,4-Dichloroisothiazole-5-
Compound Name:
carboxylic acid

Cat. No.: B091651

CAS Number: 18480-53-0

This technical guide provides an in-depth overview of 3,4-Dichloroisothiazole-5-carboxylic
acid, a heterocyclic compound with significant applications in agrochemical and
pharmaceutical research. This document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
synthesis, and biological activities.

Chemical and Physical Properties

3,4-Dichloroisothiazole-5-carboxylic acid is a pale yellow solid characterized by an
isothiazole ring substituted with two chlorine atoms and a carboxylic acid group.[1] This
structure imparts both biocidal properties and solubility in polar solvents.[1]
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Property Value Reference
Molecular Formula C4HCIzNO:2S [L1121[31[4115]
Molecular Weight 198.03 g/mol [1][4]
Melting Point 175-177 °C [2][5]
Boiling Point 205.9 °C at 760 mmHg [2][5]
Density 1.824 g/cm3 [2][5]
Flash Point 78.4 °C [2][5]
Vapour Pressure 0.147 mmHg at 25 °C [2][5]

INChl=1S/C4HCI2NO2S/c5-1-
InChl [1][2][3][5]
2(4(8)9)10-7-3(1)6/h(H,8,9)

SMILES C(0)(=0)C1=C(C)C(C)=NS1  [1][3]

Synthesis Protocol

A general method for the synthesis of 3,4-Dichloroisothiazole-5-carboxylic acid involves the
hydrolysis of 3,4-dichloro-5-cyanoisothiazole.

Materials:

Crude 3,4-dichloro-5-cyanoisothiazole

Methanol

45% Sodium hydroxide solution

Concentrated hydrochloric acid

Cold water

Procedure:

e 42.4 g of crude 3,4-dichloro-5-cyanoisothiazole is placed in a 500 mL round-bottomed flask.
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e 100 mL of methanol and 30 g of 45% sodium hydroxide solution are added to the flask.
e The reaction mixture is stirred at 40°C for 2 hours.

e The progress of the reaction is monitored by thin-layer chromatography (TLC) until the
starting material is completely consumed.

» Upon completion, the residual methanol is removed by concentration under reduced

pressure.

e The pH of the resulting solution is adjusted to 3 with concentrated hydrochloric acid, leading
to the precipitation of the product.

e The precipitate is collected by filtration and washed with cold water to yield 17.6 g of 3,4-
dichloroisothiazole-5-carboxylic acid as a white solid.[6]

The following diagram illustrates the workflow for the synthesis of 3,4-Dichloroisothiazole-5-
carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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